![molecular formula C20H16ClN3O3 B4081009 2-(benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide](/img/structure/B4081009.png)
2-(benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide
Overview
Description
2-(Benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the benzamide family and has been shown to have a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-(benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide is not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes involved in cell proliferation and survival. Specifically, this compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been shown to have analgesic effects. Furthermore, this compound has been shown to have a positive effect on the cardiovascular system, including reducing blood pressure and improving cardiac function.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide in lab experiments is its ability to inhibit the activity of PARP, which is involved in DNA repair and cell survival. This makes it a useful tool for studying the mechanisms of cell proliferation and survival. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2-(benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide. One area of interest is the development of more potent and selective inhibitors of PARP, which could have potential applications in the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different physiological systems. Finally, more studies are needed to explore the potential applications of this compound in the treatment of other diseases, such as cardiovascular disease and inflammatory disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, analgesic, and cardiovascular effects. While the mechanism of action of this compound is not fully understood, it has been shown to inhibit the activity of PARP, which is involved in DNA repair and cell survival. Future research on this compound should focus on developing more potent and selective inhibitors of PARP, further exploring its mechanism of action, and exploring its potential applications in the treatment of other diseases.
Scientific Research Applications
2-(Benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects.
properties
IUPAC Name |
2-(benzylamino)-N-(4-chlorophenyl)-5-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16ClN3O3/c21-15-6-8-16(9-7-15)23-20(25)18-12-17(24(26)27)10-11-19(18)22-13-14-4-2-1-3-5-14/h1-12,22H,13H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVOJYMPBYYTJMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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